![molecular formula C15H11NO3 B1238456 N-(3-oxo-2-benzo[f][1]benzopyranyl)acetamide](/img/structure/B1238456.png)
N-(3-oxo-2-benzo[f][1]benzopyranyl)acetamide
Overview
Description
N-(3-oxo-2-benzo[f][1]benzopyranyl)acetamide is an organooxygen compound and an organic heterotricyclic compound.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis of Novel Compounds : A study reported the synthesis of new compounds, including N-(2-acetamidophenyl)-N-2-oxo-2H-pyran-4-yl)acetamide (III), and analyzed them using X-ray diffraction and density functional theory (DFT). This research highlights the structural analysis and theoretical parameters of similar compounds (Sebhaoui et al., 2020).
Chemical Structure and Potential Applications
- Characterization and Potassium-Channel Activity : Another study characterized a benzopyran-based compound, revealing its potential as a potassium-channel opener with cardiovascular therapeutic activities (Yoon, Yoo, & Shin, 1998).
Antiviral Properties
- Anti-HIV Activity : A series of N-1,3-benzo[d]thiazol-2-yl-2-(2-oxo-2H-chromen-4-yl)acetamide derivatives were synthesized and evaluated for their anti-HIV activity, demonstrating moderate to potent activity against wild-type HIV-1 (Bhavsar et al., 2011).
Herbicidal Applications
- Herbicidal Derivatives Synthesis : Research on novel derivatives of N-7-fluoro-3-oxo-3,4-dihydro-2H-benzo[b]oxazin-6-yl acetamide showed significant herbicidal activity against certain plants (Ming-zhi & Zhong-cheng, 2006).
Cardioprotective Effects
- Cardiac Protection Studies : A study demonstrated the protective effect of (E)-N'-(1-(3-oxo-3H-benzo[f]chromen-2-yl)ethylidene)benzohydrazide against cardiac remodeling in rat models (Emna et al., 2020).
Antimicrobial Activity
- Antimicrobial Synthesis and Activity : The synthesis and evaluation of novel sulphonamide derivatives, including those related to N-(phenylsulfonyl)acetamide, displayed good antimicrobial activity (Fahim & Ismael, 2019).
properties
Molecular Formula |
C15H11NO3 |
|---|---|
Molecular Weight |
253.25 g/mol |
IUPAC Name |
N-(3-oxobenzo[f]chromen-2-yl)acetamide |
InChI |
InChI=1S/C15H11NO3/c1-9(17)16-13-8-12-11-5-3-2-4-10(11)6-7-14(12)19-15(13)18/h2-8H,1H3,(H,16,17) |
InChI Key |
GLGOAFMFRQOUSV-UHFFFAOYSA-N |
SMILES |
CC(=O)NC1=CC2=C(C=CC3=CC=CC=C32)OC1=O |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=CC3=CC=CC=C32)OC1=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl (Z)-2-[(6'R,7'S)-6'-ethyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine]-7'-yl]-3-methoxyprop-2-enoate](/img/structure/B1238376.png)
![3-Fluoro-5-morpholin-4-YL-N-[1-(2-pyridin-4-ylethyl)-1H-indol-6-YL]benzamide](/img/structure/B1238377.png)
![[(2R,3S,4S,5R,6S)-6-[4-[(E)-2-(3,5-dihydroxyphenyl)ethenyl]phenoxy]-3,4,5-trihydroxyoxan-2-yl]methyl 3,4,5-trihydroxybenzoate](/img/structure/B1238381.png)
![methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S)-10,15,16-trihydroxy-3-[(Z)-4-hydroxy-3,4-dimethylpent-2-enoyl]oxy-9,13-dimethyl-4,11-dioxo-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-17-carboxylate](/img/structure/B1238386.png)
